Cas no 2228133-93-3 (1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228133-93-3
• MF: C₁₀H₁₅F₄N
• MW: 225.226416826248
• CID: 5766758
• PubChem ID: 165632184
• Update Time: 2025-07-19

1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine
• 2228133-93-3
• EN300-1950858
• 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C10H15F4N/c11-9(12)3-1-7(2-4-9)8(15)5-10(13,14)6-8/h7H,1-6,15H2
• InChI Key： BSMKCLWGRAQKEJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1CCC(CC1)(F)F)N)F

Computed Properties

• Exact Mass: 225.11406213g/mol
• Monoisotopic Mass: 225.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228133-93-3)

1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228133-93-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a cyclobutyl amine moiety, both substituted with difluoro groups. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The development of 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine is part of a broader trend in the design of fluorinated compounds for medicinal purposes. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them attractive candidates for drug discovery and development. Recent studies have shown that the presence of difluoro groups in the cyclohexyl and cyclobutyl rings can significantly influence the compound's biological activity and pharmacokinetic properties.

In terms of its chemical synthesis, 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine can be prepared through a multi-step process involving the selective fluorination of precursor molecules. The synthetic route typically involves the formation of the cyclohexyl and cyclobutyl rings followed by the introduction of difluoro groups at specific positions. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The pharmacological profile of 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine has been extensively studied in both in vitro and in vivo models. Initial screening has revealed that this compound exhibits potent activity against various targets relevant to neurological disorders and cancer. For instance, it has shown promising results in modulating ion channels and receptors involved in pain signaling and neurodegenerative diseases.

In preclinical studies, 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

The potential therapeutic applications of 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine are diverse. In the context of neurological disorders, it has been investigated for its potential to alleviate symptoms associated with chronic pain and neurodegenerative conditions such as Alzheimer's disease. In oncology research, this compound has shown promise as a modulator of signaling pathways involved in tumor growth and metastasis.

To further validate its therapeutic potential, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine in human subjects. These trials aim to provide comprehensive data on its pharmacodynamics, pharmacokinetics, and adverse effects. Preliminary results from phase I trials have been encouraging, with no major safety concerns reported.

In conclusion, 1-(4,4-Difluorocyclohexyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228133-93-3) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies and clinical trials, the full potential of this compound will likely be realized.